Cas no 1705239-48-0 (N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide)

• Product Name: N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• CAS No: 1705239-48-0
• MF: C₂₀H₂₂FNO₃
• MW: 343.39198923111
• CID: 5941436
• PubChem ID: 90623024
• Update Time: 2025-07-15

N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• AKOS025096471
• F6451-1259
• 1705239-48-0
• N-(2-(3-fluorophenyl)-2-methoxyethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide

• Inchi： 1S/C20H22FNO3/c1-24-17-9-4-3-8-16(17)20(10-11-20)19(23)22-13-18(25-2)14-6-5-7-15(21)12-14/h3-9,12,18H,10-11,13H2,1-2H3,(H,22,23)
• InChI Key： XQHZHGLAQOFYEX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC)(C(NCC(C2=CC=CC(F)=C2)OC)=O)CC1

Computed Properties

• Exact Mass: 343.15837173g/mol
• Monoisotopic Mass: 343.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Additional information on N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

Professional Introduction to N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 1705239-48-0)

N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide, identified by its CAS number 1705239-48-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclopropane core, which is a structural motif known for its unique biological properties and potential therapeutic applications.

The structural framework of N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The presence of a 3-fluorophenyl group introduces fluorine atoms, which are often employed in drug design to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Additionally, the 2-methoxyphenyl group contributes to the compound's lipophilicity and potential interaction with biological targets.

The cyclopropane ring itself is a critical component of this molecule, as it introduces rigidity to the structure, which can influence how the compound interacts with biological receptors. Cyclopropanes have been extensively studied for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds in drug development. The amide linkage in the molecule further enhances its potential as a pharmacophore, enabling interactions with various biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of cyclopropane-containing compounds. Studies have demonstrated that these molecules can exhibit potent activity against a range of diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of functional groups in N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide makes it a promising candidate for further investigation in this context.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-fluorophenyl and 2-methoxyphenyl groups necessitates specialized synthetic methodologies to achieve optimal regioselectivity and functional group compatibility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropane core, highlighting the compound's complexity and the expertise required for its preparation.

Evaluation of N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide has revealed intriguing biological profiles that warrant further exploration. Preclinical studies have suggested potential activity against certain enzymes and receptors implicated in disease pathogenesis. The fluorine atoms within the molecule are particularly noteworthy, as they have been shown to enhance binding interactions with target proteins, potentially leading to improved therapeutic outcomes.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate electronic properties and metabolic stability has made it an indispensable element in drug design. In N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide, the fluorine atoms are strategically positioned to maximize their beneficial effects while maintaining overall molecular balance. This careful consideration of structure-activity relationships is essential for developing compounds with optimal pharmacological profiles.

The methoxy groups present in both the 3-fluorophenyl and 2-methoxyphenyl moieties contribute additional layers of complexity to the compound's behavior. These groups can influence solubility, permeability across biological membranes, and interactions with metabolic enzymes. Understanding these effects is crucial for predicting how N-[2-(3-fluorophenyl)-2-methoxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide will perform in vivo and for guiding future modifications aimed at improving its therapeutic potential.

Ongoing research into N-[< strong > 2 - ( 3 - fluoro - phenyl ) - 2 - meth oxy eth yl ] - 1 - ( 2 - meth oxy phen yl ) - cyc lo pro pane - 1 - car box am ide strong > continues to uncover new insights into its mechanisms of action and potential applications. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic benefits. The compound's unique structural features make it a valuable tool for exploring novel treatment strategies across multiple disease areas.

The development of new drugs is a complex process that requires meticulous evaluation at every stage, from initial synthesis to final clinical testing. N-[< strong > 2 - ( 3 - fluoro - phenyl ) - 2 - meth oxy eth yl ] - 1 - ( 2 - meth oxy phen yl ) - cyc lo pro pane - 1 - car box am ide strong > exemplifies the sophistication involved in modern pharmaceutical research, where intricate molecular structures are designed to achieve specific biological outcomes.